Cas no 802052-58-0 (4-Phenyl-1H-imidazole-5-carboxylic acid)

• Product Name: 4-Phenyl-1H-imidazole-5-carboxylic acid
• CAS No: 802052-58-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD18381929
• CID: 1015910
• PubChem ID: 604737
• Update Time: 2025-07-16

4-Phenyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1H-imidazole-5-carboxylic acid
• 4-phenyl-1H-imidazole-5-carboxylic acid(SALTDATA: FREE)
• EN300-253727
• 4-phenyl-1H-imidazole-5-carboxylicacid
• Imidazole, 4-carboxy-5-phenyl-
• 4-phenyl-1H-imidazol-5-ylcarboxylic acid
• 5-Phenyl-1H-imidazole-4-carboxylic acid #
• CS-0326366
• SCHEMBL6503518
• SCHEMBL8103577
• BS-38462
• CHB05258
• 802052-58-0
• MFCD18381929
• 1H-Imidazole-4-carboxylic acid, 5-phenyl-
• AKOS006317745
• G50437
• 5-PHENYL-3H-IMIDAZOLE-4-CARBOXYLIC ACID

• MDL： MFCD18381929
• Inchi： 1S/C10H8N2O2/c13-10(14)9-8(11-6-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12)(H,13,14)
• InChI Key： CGGYEKVCCJJXQZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CC=2)N=CN1)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 469.7±25.0 °C at 760 mmHg
• Flash Point: 237.9±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Phenyl-1H-imidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Phenyl-1H-imidazole-5-carboxylic acid

4-Phenyl-1H-imidazole-5-carboxylic acid and its Role in CAS No. 802052-58-0 Research

4-Phenyl-1H-imidazole-5-carboxylic acid, a derivative of the imidazole ring system, has garnered significant attention in biomedical research due to its unique molecular structure and potential therapeutic applications. The CAS No. 802052-58-0 designation underscores its importance as a compound of interest in drug discovery and pharmaceutical development. This compound's structural features, including the phenyl group and the carboxylic acid functionality, contribute to its biological activity and chemical versatility.

Recent studies have highlighted the 4-Phenyl-1H-imidazole-5-carboxylic acid as a promising candidate for targeted drug delivery systems. Its ability to modulate cellular signaling pathways has been explored in preclinical models, particularly in the context of neurodegenerative diseases and inflammatory disorders. The CAS No. 802052-58-0 compound's interaction with specific receptor proteins has been a focal point in structural biology research, offering insights into its mechanism of action.

One of the key advantages of 4-Phenyl-1H-imidazole-5-carboxylic acid is its potential to serve as a pharmacological scaffold. The CAS No. 802052-58-0 compound's chemical structure allows for the incorporation of various functional groups, enabling the design of drug analogs with enhanced potency and selectivity. This has been particularly relevant in the development of antibacterial agents and anti-cancer therapies, where the compound's scaffold has been modified to target specific pathogenic mechanisms.

Recent advancements in computational chemistry have facilitated the prediction of 4-Phenyl-1H-imidazole-5-carboxylic acid's interactions with target proteins. Machine learning algorithms have been employed to analyze the CAS No. 802052-58-0 compound's binding affinity and selectivity, providing valuable data for drug design and lead optimization. These computational models have also helped identify potential off-target effects, which is critical for ensuring the safety of therapeutic applications.

In the realm of biological assays, 4-Phenyl-1H-imidazole-5-carboxylic acid has demonstrated activity in in vitro studies. For instance, its ability to inhibit specific enzymes involved in metabolic pathways has been documented in recent peer-reviewed publications. These findings suggest that the CAS No. 802052-58-0 compound could be a valuable tool in the study of metabolic disorders and enzyme-related diseases.

The synthesis of 4-Phenyl-1H-imidazole-5-carboxylic acid has also been the subject of recent organic chemistry research. Novel synthetic routes have been developed to enhance the efficiency and scalability of its production. These methods are crucial for pharmaceutical manufacturing, where the CAS No. 802052-58-0 compound's availability and cost-effectiveness are important factors. The development of greener synthesis techniques has further aligned with sustainable chemistry goals in the pharmaceutical industry.

Moreover, 4-Phenyl-1H-imidazole-5-carboxylic acid has been investigated for its antioxidant properties. Studies have shown that the CAS No. 802052-58-0 compound can scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases. This property has sparked interest in its potential use as a complementary therapy in conditions such as diabetes and cardiovascular diseases.

The 4-Phenyl-1H-imidazole-5-carboxylic acid compound's role in drug delivery systems has also been explored. Its ability to form self-assembling nanostructures has been leveraged to create targeted drug carriers. These carriers can enhance the bioavailability of therapeutic agents and reduce systemic toxicity. The CAS No. 802052-58-0 compound's structural flexibility has been a key factor in the design of such advanced drug delivery systems.

Recent studies have also focused on the 4-Phenyl-1H-imidazole-5-carboxylic acid compound's potential in antiviral research. The CAS No. 802052-58-0 compound has been evaluated for its ability to inhibit viral replication and modulate host immune responses. These findings are particularly relevant in the context of respiratory viral infections, where the compound's antiviral activity could offer new therapeutic avenues.

Despite its promising potential, the 4-Phenyl-1H-imidazole-5-carboxylic acid compound faces challenges in clinical translation. Issues such as bioavailability, metabolic stability, and potential side effects require further investigation. Ongoing preclinical trials are aimed at addressing these challenges and optimizing the CAS No. 802052-58-0 compound for therapeutic use.

In conclusion, the 4-Phenyl-1H-imidazole-5-carboxylic acid compound, identified by CAS No. 802052-58-0, represents a significant advancement in biomedical research. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics. As research continues to uncover its full potential, the CAS No. 802052-58-0 compound is poised to play a pivotal role in the pharmaceutical industry and medical science.